Cas no 1593368-80-9 (N,5,6-Triethyl-1,2,4-triazin-3-amine)

• Product Name: N,5,6-Triethyl-1,2,4-triazin-3-amine
• CAS No: 1593368-80-9
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5691659
• PubChem ID: 114389631
• Update Time: 2023-10-13

N,5,6-Triethyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1593368-80-9
• N,5,6-Triethyl-1,2,4-triazin-3-amine
• EN300-1616002
• 1,2,4-Triazin-3-amine, N,5,6-triethyl-

• Inchi： 1S/C9H16N4/c1-4-7-8(5-2)12-13-9(11-7)10-6-3/h4-6H2,1-3H3,(H,10,11,13)
• InChI Key： SVCHCAYETKIAME-UHFFFAOYSA-N
• SMILES： N1C(=NN=C(CC)C=1CC)NCC

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 300.4±45.0 °C(Predicted)
• pka: 4.54±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines